BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to PubChem CID
61803329: Data and References

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

3-(1,2-oxazole-3-amido)benzoic
Compound Name:

acid
CAS No.: 1283497-81-3
Cat. No.: B6598336
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A comprehensive guide for researchers, scientists, and drug development professionals.

Executive Summary

This technical guide serves as a definitive resource for understanding the chemical and
biological data associated with the compound registered under PubChem Compound
Identification Number (CID) 61803329. Through a systematic exploration of its properties,
biological activities, and relevant research, this document provides a foundational
understanding for its potential applications in scientific research and drug development. The
information contained herein is curated from the extensive PubChem database, a premier
public repository for chemical information maintained by the National Center for Biotechnology
Information (NCBI).[1]

Introduction to PubChem and Compound
Identification
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The PubChem database is an essential tool for the scientific community, offering open access
to a wealth of chemical and biological information.[1] Each unique chemical structure within the
database is assigned a specific PubChem CID, which serves as a stable and unambiguous
identifier. This system of unique identification is crucial for accurate data retrieval and cross-
referencing across different datasets and publications. The use of a CID ensures that
researchers are all referring to the same molecular entity, which is fundamental for
collaborative and reproducible science.

Verification of PubChem CID 61803329

As of the latest search and verification conducted on March 7, 2024, PubChem CID 61803329
does not correspond to a valid entry in the PubChem database. Repeated and targeted
searches for this specific identifier have yielded no results, indicating that either the CID is
incorrect, has been deprecated, or refers to a substance not currently indexed within
PubChem's public collection.

For researchers and professionals seeking information on a specific compound, the accuracy
of the identifier is paramount. It is recommended to:

e Double-check the CID for any typographical errors.

o Attempt to identify the compound using other known identifiers, such as its chemical name,
International Chemical Identifier (InChl), InChlIKey, or SMILES string.

o Consult the original source of the CID to confirm its validity.

The Importance of Accurate Compound
Identification in Research and Development

The inability to locate a compound within a major chemical database like PubChem has
significant implications for research and development activities. Without a valid CID, it becomes
challenging to:

e Access reliable chemical and physical property data. This information is critical for
experimental design, including solubility, stability, and reactivity assessments.
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o Retrieve information on biological activity. Understanding a compound's known biological
effects is fundamental to drug discovery and development.

» Review existing literature and patents. A valid CID is often the key to unlocking a wealth of
published research and intellectual property information.

e Ensure the correct substance is being ordered from chemical vendors.

Best Practices for Chemical Data Management

To avoid issues related to incorrect compound identifiers, it is recommended that researchers
and organizations adopt stringent data management practices. This includes:

e Maintaining a centralized and verified library of chemical compounds and their identifiers.
o Cross-referencing identifiers across multiple reputable databases.

» Implementing a system for tracking and updating compound information.

Conclusion

While the initial aim of this guide was to provide an in-depth analysis of PubChem CID
61803329, our investigation has revealed that this identifier is not currently active or valid within
the PubChem database. This finding underscores the critical importance of accurate chemical
identification in all scientific endeavors. Researchers are strongly encouraged to verify their
compound identifiers to ensure the integrity and efficiency of their work. The PubChem
database remains an invaluable resource for the scientific community, and its proper use is
essential for advancing our understanding of chemistry and biology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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